Cas no 2172085-96-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-3-methylbutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-3-methylbutanoic acid
• CAS No: 2172085-96-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6547282
• PubChem ID: 165816875
• Update Time: 2025-06-12

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-3-methylbutanoic acid
• EN300-1505603
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]-3-methylbutanoic acid
• 2172085-96-8

• Inchi： 1S/C25H30N2O6/c1-24(2,13-21(28)29)26-22(30)25(3,15-32-4)27-23(31)33-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20H,13-15H2,1-4H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： VZWMTJSQYSGBDN-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(COC)C(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-3-methylbutanoic acid

Comprehensive Analysis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-3-methylbutanoic acid (CAS No. 2172085-96-8)

In the realm of peptide synthesis and pharmaceutical research, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-3-methylbutanoic acid (CAS No. 2172085-96-8) stands out as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with standard coupling reagents. Researchers and biochemists frequently search for Fmoc-amino acid derivatives to enhance peptide yield and purity, making this compound a focal point in modern drug discovery.

The Fmoc group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-3-methylbutanoic acid serves as a temporary protecting group for the amino functionality during peptide elongation. This feature is particularly valuable in automated peptide synthesizers, where high-purity intermediates are essential. Recent trends in peptide therapeutics and personalized medicine have amplified interest in such compounds, as they enable the synthesis of complex peptides targeting diseases like diabetes, cancer, and autoimmune disorders.

One of the most searched questions in this domain is: "How does Fmoc protection improve peptide synthesis efficiency?" The answer lies in the compound's ability to prevent unwanted side reactions while allowing selective deprotection under mild basic conditions. This property is crucial for synthesizing long-chain peptides and modified amino acid sequences, which are increasingly relevant in bioconjugation and drug delivery systems.

Another hot topic is the role of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-3-methylbutanoic acid in green chemistry. With growing emphasis on sustainable practices, researchers are exploring eco-friendly solvents and reduced waste protocols for SPPS. This compound's compatibility with water-based coupling systems and recyclable resins aligns with these goals, making it a subject of interest in green peptide synthesis publications.

From a structural perspective, the methoxymethyl side chain in this derivative offers unique steric and electronic properties that influence peptide folding and stability. Computational chemists often investigate such sterically hindered amino acids to predict their behavior in protein-protein interactions, a trending area in computational biology and AI-driven drug design.

Quality control of CAS No. 2172085-96-8 is another frequently searched aspect. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are employed to verify the compound's purity, especially for GMP-grade applications. The pharmaceutical industry's demand for high-fidelity peptide intermediates has led to stringent specifications for this material, including low heavy metal content and residual solvent limits.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamido-3-methylbutanoic acid represents a nexus of innovation in peptide science. Its applications span from therapeutic peptide production to material science, reflecting the compound's versatility. As search queries for "novel Fmoc-amino acid applications" and "peptide synthesis optimization" continue to rise, this compound remains at the forefront of biochemical research and industrial applications.